Isotope-Labeled Metabolites
  • L-Leucine-d10
    L-Leucine-d10
    • Cat. No.:
    • B008898
    • CAS No.:
    • 106972-44-5
    • Molecular Formula:
    • C6H13NO2
    • Molecular Weight:
    • 141.23 g/mol
    Description
    L-leucine-d10 is a deuterated compound.
    - +
  • 2-Ketoglutaric acid-13C
    2-Ketoglutaric acid-13C
    • Cat. No.:
    • B135282
    • CAS No.:
    • 108395-15-9
    • Molecular Formula:
    • C5H6O5
    • Molecular Weight:
    • 147.09 g/mol
    Description
    2-Ketoglutaric acid-13C, also known as 2-Ketoglutaric acid-13C, is a useful research compound. Its molecular formula is C5H6O5 and its molecular weight is 147.09 g/mol. The purity is usually 95%.
    The exact ...
    - +
  • RPR121056-d3
    RPR121056-d3
    • Cat. No.:
    • B563903
    • CAS No.:
    • Molecular Formula:
    • C33H38N4O8
    • Molecular Weight:
    • 621.7 g/mol
    Description
    RPR121056-d3, also known as RPR121056-d3, is a useful research compound. Its molecular formula is C33H38N4O8 and its molecular weight is 621.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality...
    - +
  • Indole-3-acetamide-d5
    Indole-3-acetamide-d5
    • Cat. No.:
    • B565955
    • CAS No.:
    • Molecular Formula:
    • C10H10N2O
    • Molecular Weight:
    • 179.23 g/mol
    Description
    Indole-3-acetamide-d5, also known as Indole-3-acetamide-d5, is a useful research compound. Its molecular formula is C10H10N2O and its molecular weight is 179.23 g/mol. The purity is usually 95%.
    BenchChem o...
    - +
  • Lurasidone metabolite 14326
    Lurasidone metabolite 14326
    • Cat. No.:
    • B1139388
    • CAS No.:
    • 186204-33-1
    • Molecular Formula:
    • C28H36N4O3S
    • Molecular Weight:
    • 508.7 g/mol
    Description
    Lurasidone metabolite 14326 is an active metabolite of the atypical antipsychotic lurasidone.
    Lurasidone metabolite 14326 is a metabolite of Lurasidone, which is a atypical antipsychotic compound.
    - +
  • Uridine
    Uridine
    • Cat. No.:
    • B1682114
    • CAS No.:
    • 58-96-8
    • Molecular Formula:
    • C9H12N2O6
    • Molecular Weight:
    • 244.20 g/mol
    Description
    Uridine is a ribonucleoside composed of a molecule of uracil attached to a ribofuranose moiety via a beta-N(1)-glycosidic bond. It has a role as a human metabolite, a fundamental metabolite and a drug metabolite...
    - +
  • Spermidine-d6
    Spermidine-d6
    • Cat. No.:
    • B8084160
    • CAS No.:
    • Molecular Formula:
    • C7H19N3
    • Molecular Weight:
    • 151.28 g/mol
    Description
    Spermidine-d6 is a useful research compound. Its molecular formula is C7H19N3 and its molecular weight is 151.28 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Spermidine-d6 suitable for ma...
    - +
  • N-Acetylglycine-d2
    N-Acetylglycine-d2
    • Cat. No.:
    • B12376761
    • CAS No.:
    • Molecular Formula:
    • C4H7NO3
    • Molecular Weight:
    • 119.12 g/mol
    Description
    N-Acetylglycine-d2 is a useful research compound. Its molecular formula is C4H7NO3 and its molecular weight is 119.12 g/mol. The purity is usually 95%.
    BenchChem offers high-quality N-Acetylglycine-d2 suita...
    - +
  • Pseudouridine-O18
    Pseudouridine-O18
    • Cat. No.:
    • B15137469
    • CAS No.:
    • Molecular Formula:
    • C9H12N2O6
    • Molecular Weight:
    • 246.20 g/mol
    Description
    Pseudouridine-O18 is a useful research compound. Its molecular formula is C9H12N2O6 and its molecular weight is 246.20 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Pseudouridine-O18 suita...
    - +
  • 2,3-Butanediol-d8
    2,3-Butanediol-d8
    • Cat. No.:
    • B15141574
    • CAS No.:
    • Molecular Formula:
    • C4H10O2
    • Molecular Weight:
    • 98.17 g/mol
    Description
    2,3-Butanediol-d8 is a useful research compound. Its molecular formula is C4H10O2 and its molecular weight is 98.17 g/mol. The purity is usually 95%.
    BenchChem offers high-quality 2,3-Butanediol-d8 suitable...
    - +
BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
  • Contact
  • Address: 3281 E Guasti Rd
    Ontario, CA 91761, United States
  • Phone: (601) 213-4426
  • Email: info@benchchem.com
  • Hours: Mon.-Fri. 9:00 AM - 5:00 PM
© Copyright 2025 BenchChem. All Rights Reserved.
img